Cas no 2307713-55-7 (N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide)

• Product Name: N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide
• CAS No: 2307713-55-7
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 5412708
• PubChem ID: 165767235
• Update Time: 2025-07-23

N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide
• 2307713-55-7
• Z2285377864
• EN300-26577508
• N-{1-[2-(morpholin-4-yl)ethyl]-2-oxopiperidin-3-yl}prop-2-enamide

• Inchi： 1S/C14H23N3O3/c1-2-13(18)15-12-4-3-5-17(14(12)19)7-6-16-8-10-20-11-9-16/h2,12H,1,3-11H2,(H,15,18)
• InChI Key： LMMCRCZKYUUTLL-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCN1C(C(CCC1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.9Ų

Additional information on N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide

Introduction to N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide (CAS No. 2307713-55-7)

N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide, a compound with the chemical identifier CAS No. 2307713-55-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, characterized by its 4-Morpholinyl and piperidinyl substituents, suggests a multifaceted interaction with biological targets, making it a subject of intense research interest.

The chemical framework of N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide is meticulously designed to optimize its pharmacological properties. The presence of the 2-oxo group and the amide functionality at the core of the molecule contributes to its unique reactivity and binding affinity. This structural motif has been strategically incorporated to enhance interactions with specific biological receptors, which is crucial for developing effective therapeutic agents.

In recent years, there has been a growing emphasis on the development of novel compounds that can modulate biological pathways with high specificity and low toxicity. N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide aligns with this trend, as it embodies the principles of rational drug design. The compound's design is based on extensive computational modeling and experimental data, ensuring that its structure is optimized for target engagement.

The pharmacological profile of N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide has been extensively studied in various in vitro and in vivo models. Preliminary findings indicate that this compound exhibits promising activity against a range of targets, including enzymes and receptors implicated in inflammatory and neurological disorders. The 4-Morpholinyl moiety, in particular, has been identified as a key pharmacophore responsible for mediating these interactions.

One of the most intriguing aspects of N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide is its potential to serve as a scaffold for further derivatization. The presence of reactive sites such as the amide bond and the ester group allows for the introduction of additional functional groups, enabling the creation of analogues with enhanced pharmacological properties. This flexibility makes it an attractive candidate for structure-based drug design efforts aimed at improving potency, selectivity, and pharmacokinetic profiles.

The synthesis of N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide presents unique challenges due to its complex architecture. However, advances in synthetic methodology have made it possible to access this compound with high yield and purity. The synthetic route involves multiple steps, each requiring careful optimization to ensure regioselectivity and minimize side reactions. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the intricate carbon skeleton of this molecule.

The biological activity of N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide has been evaluated in several preclinical studies. These studies have revealed that the compound exhibits significant inhibitory effects on key enzymes involved in disease pathogenesis. For instance, it has shown promise in reducing inflammation by modulating cytokine production and inhibiting inflammatory cascades. Additionally, preliminary data suggest that it may have neuroprotective properties, making it a potential candidate for treating neurological disorders.

The development of N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide is part of a broader effort to discover new treatments for complex diseases. The compound's unique structural features make it a valuable tool for understanding disease mechanisms and identifying new therapeutic targets. By leveraging cutting-edge technologies such as high-throughput screening and fragment-based drug discovery, researchers are able to rapidly assess the potential of this compound and its derivatives.

The future prospects for N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide are promising, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. By combining expertise in medicinal chemistry, biochemistry, and molecular biology, researchers can accelerate the development process and bring new treatments to patients who need them most.

In conclusion, N-[1-[2-(4-Morpholinyl)ethyl]-2-oxo-3-piperidinyl]-2-propenamide represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by key motifs such as 4-Morpholinyl, piperidinyl, and 2-oxo, makes it a versatile tool for modulating biological pathways relevant to various diseases. With continued research and development, this compound holds great promise for improving human health through innovative therapeutic interventions.